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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the kinetic performance of 7,8-

diaminopelargonic acid aminotransferase (DAPA AT), a key enzyme in the biotin biosynthesis

pathway. DAPA AT catalyzes the pyridoxal 5'-phosphate (PLP)-dependent transamination of 7-

keto-8-aminopelargonic acid (KAPA) to 7,8-diaminopelargonic acid (DAPA), utilizing S-

adenosyl-L-methionine (SAM) as the amino donor.[1][2] Understanding the kinetic properties of

this enzyme from various sources is crucial for applications in metabolic engineering and as a

potential target for antimicrobial drug development.[3][4]

Kinetic Parameters of DAPA Aminotransferase from
Various Organisms
The kinetic efficiency of DAPA AT varies across different microbial species. A summary of the

key kinetic parameters, including the Michaelis constant (Km) for the substrates (KAPA and

SAM), the maximum reaction velocity (Vmax), and the catalytic rate constant (kcat), is

presented below. A lower Km value indicates a higher affinity of the enzyme for its substrate.[5]

[6][7]
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Organism Substrate Km Vmax kcat Reference

Escherichia

coli

S-adenosyl-

L-methionine
0.20 mM

0.16

µmol/mg/min
17 min⁻¹ [8]

7-keto-8-

aminopelargo

nic acid

1.2 µM [8]

Escherichia

coli (wild-

type)

S-adenosyl-

L-methionine
150 µM 0.013 s⁻¹ [2]

7-keto-8-

aminopelargo

nic acid

<2 µM [2]

Mycobacteriu

m

tuberculosis

S-adenosyl-

L-methionine

0.78 ± 0.20

mM

1.0 ± 0.2

min⁻¹
[3]

7-keto-8-

aminopelargo

nic acid

3.8 ± 1.0 µM [3]

Brevibacteriu

m

divaricatum

S-adenosyl-

L-methionine
- - - [9]

7-keto-8-

aminopelargo

nic acid

- - - [9]

Note: Data for Brevibacterium divaricatum was not quantitatively specified in the reviewed

literature.

The data reveals that DAPA AT from E. coli exhibits a significantly higher affinity for KAPA

(lower Km) compared to the enzyme from Mycobacterium tuberculosis. The catalytic efficiency

(kcat) also varies, highlighting species-specific differences in enzyme performance.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubmed.ncbi.nlm.nih.gov/1092682/
https://pubmed.ncbi.nlm.nih.gov/1092682/
https://pubmed.ncbi.nlm.nih.gov/12379100/
https://pubmed.ncbi.nlm.nih.gov/12379100/
https://pubmed.ncbi.nlm.nih.gov/16984394/
https://pubmed.ncbi.nlm.nih.gov/16984394/
https://academic.oup.com/bbb/article-pdf/39/1/175/34959665/bbb0175.pdf
https://academic.oup.com/bbb/article-pdf/39/1/175/34959665/bbb0175.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Mechanism
Initial velocity studies of the DAPA AT from Escherichia coli have revealed a parallel pattern of

reciprocal plots, which is characteristic of a Ping Pong Bi Bi kinetic mechanism.[8] In this

mechanism, the first substrate (SAM) binds to the enzyme and donates its amino group to the

PLP cofactor, forming pyridoxamine 5'-phosphate (PMP) and releasing the first product.

Subsequently, the second substrate (KAPA) binds to the modified enzyme and accepts the

amino group, forming the second product (DAPA) and regenerating the PLP-bound enzyme.
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Enzyme Cycle

E-PLP

E-PMP

 SAM -> Product 1

DAPA

 KAPA -> DAPA S-adenosyl-2-oxo-
4-methylthiobutyric acid

SAM

KAPA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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